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LewisX (LeX) tetraose -βO-

Aminopropyl

Cat. No.: B1164131

Get Quote

Application Note: High-Fidelity Detection of Lewis X (CD15/SSEA-1) on Cell Surfaces

Core Directive & Scientific Rationale
The detection of Lewis X (Galβ1-4[Fucα1-3]GlcNAc), also known as CD15 or SSEA-1 (Stage-

Specific Embryonic Antigen-1), is a critical checkpoint in stem cell biology and oncology. Unlike

protein antigens, Lewis X is a carbohydrate epitope. This distinction dictates specific

experimental constraints: it is T-cell independent (often eliciting IgM responses), sensitive to

harsh fixation, and subject to rapid membrane dynamics.

This guide moves beyond generic protocols to address the specific physicochemical

challenges of glycan detection. We prioritize Flow Cytometry (FACS) for quantification and

Immunocytochemistry (ICC) for spatial resolution, incorporating Lectin-based validation as an

orthogonal method.

Biological Context & Biosynthesis
Understanding the synthesis of Lewis X is essential for interpreting data. It is not a gene

product but an enzymatic modification. The epitope is generated by

1,3-fucosyltransferases (FUT4 and FUT9) acting on N-acetyllactosamine (LacNAc) backbones.
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Key Applications:

Stem Cell Biology: Marker of pluripotency in mouse ES/iPS cells; marker of differentiation in

human ES/iPS cells.

Oncology: Identification of Glioblastoma Stem Cells (GSCs) and Reed-Sternberg cells in

Hodgkin’s Lymphoma.

Immunology: Granulocyte adhesion marker.

Figure 1: Enzymatic Biosynthesis of the Lewis X Antigen
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Figure 1: Lewis X is synthesized via fucosylation of LacNAc.[1] Further sialylation converts it to

Sialyl Lewis X, altering antibody binding.

Method 1: Flow Cytometry (Gold Standard)
Principle: Live-cell staining is the superior method for Lewis X detection. Fixation (especially

glutaraldehyde) can alter the tertiary structure of carrier proteins/lipids or induce high

autofluorescence, obscuring the signal.

Critical Reagent Selection:

Primary Antibody: Clone MC-480 (anti-SSEA-1) or MMA (anti-CD15).

Note: Most anti-Lewis X antibodies are IgM isotype.

Secondary Antibody: Anti-Mouse IgM (not IgG). Using anti-IgG is the #1 cause of false

negatives.
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Buffer: Ca++/Mg++ free PBS + 0.5% BSA + 2mM EDTA (prevents cation-dependent cell

aggregation mediated by Lewis X homotypic binding).

Protocol: Live Cell Surface Staining
Preparation: Dissociate adherent cells using Accutase (gentler than Trypsin) to preserve

surface glycans.

Blocking: Resuspend

cells in 100 µL Fc Block (anti-CD16/32) for 10 min on ice.

Why? IgMs are large and sticky; Fc blocking is non-negotiable to prevent non-specific

binding.

Primary Incubation: Add anti-Lewis X (Clone MC-480) at titrated concentration (typically 0.5–

1.0 µ g/test ).

Incubate 30 min on ice.

Caution: Do not incubate at RT; this promotes antigen internalization.

Wash: Add 2 mL cold FACS Buffer. Spin 300 x g, 5 min. Repeat.

Secondary Incubation: Add Fluorophore-conjugated Goat Anti-Mouse IgM (e.g., Alexa Fluor

488 or APC).

Incubate 20 min on ice in dark.

Viability Stain: Add DAPI or PI (if running immediately) or Fixable Viability Dye (if fixing later).

Acquisition: Analyze on flow cytometer. Gate on Singlets

Live Cells

Lewis X positive.

Troubleshooting Matrix:
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Issue Probable Cause Solution

No Signal
Wrong Secondary (Anti-IgG

used)
Use Anti-IgM secondary.

High Background Non-specific IgM binding
Increase BSA to 2% or use

IgM Isotype Control.

Signal Drift Internalization
Keep all buffers ice-cold; add

0.1% Sodium Azide.

Clumping Homotypic Adhesion
Use EDTA in buffer; keep cells

dilute.

Method 2: Immunocytochemistry (ICC)[2]
Principle: Used for spatial localization. Because Lewis X is a carbohydrate, it withstands PFA

fixation better than some conformational protein epitopes, but methanol/acetone (lipid solvents)

can be detrimental if the antigen is glycolipid-bound.

Protocol: Optimized Fixation
Culture: Grow cells on glass coverslips (coated with Matrigel/Laminin if stem cells).

Wash: Gently wash 2x with PBS.

Fixation: Fix with 4% Paraformaldehyde (PFA) for 15 minutes at RT.

Avoid: Glutaraldehyde (autofluorescence) or Methanol (strips glycolipids).

Blocking: Block with 5% Normal Goat Serum (NGS) + 0.3% Triton X-100 (if intracellular

staining is also needed) for 60 min.

Note: Lewis X is surface-expressed.[2] If only surface staining is required, omit Triton X-

100 to reduce background.

Staining:

Primary: Anti-SSEA-1 (1:50–1:200) in 1% BSA/PBS overnight at 4°C.
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Secondary: Anti-Mouse IgM-Alexa Fluor 594 (1:500) for 1 hr at RT.

Mounting: Mount with DAPI-containing media.

Method 3: Lectin Profiling (Orthogonal Validation)
When antibody specificity is questioned, or for glycan profiling, use Lotus tetragonolobus Lectin

(LTL). LTL binds specifically to Fuc

1-3GlcNAc.

Reagent: Biotinylated-LTL or Fluorescein-LTL.

Protocol Difference: Lectins require cations (Ca++, Mn++) for binding.

Buffer: 10 mM HEPES, 150 mM NaCl, 0.1 mM CaCl2, 0.01 mM MnCl2.

Note: Do NOT use EDTA buffers with lectins; it chelates the ions required for binding,

resulting in false negatives.
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Figure 2: Strategic Workflow for Lewis X Detection
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Figure 2: Decision tree selecting between FACS and Microscopy based on experimental goals.
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Comparative Analysis of Methods
Feature

Flow Cytometry
(Ab)

Immunofluorescen
ce (Ab)

Lectin (LTL)

Specificity
High (Clone

dependent)
High

Moderate (Binds other

fucosylated glycans)

Sensitivity Very High High Moderate

Key Constraint
IgM Secondary

required
Fixation sensitivity

Calcium required in

buffer

Primary Use Sorting, Quantification
Subcellular

localization

Glycan structural

validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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